2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)-N,N,4-trimethylthiazole-5-carboxamide

• IUPAC Name: N,N,4-trimethyl-2-[[6-(1,2,4-triazol-1-yl)pyridazine-3-carbonyl]amino]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H14N8O2S/c1-8-11(13(24)21(2)3)25-14(17-8)18-12(23)9-4-5-10(20-19-9)22-7-15-6-16-22/h4-7H,1-3H3,(H,17,18,23)
• InChI Key: UBEVNUCOJJDMAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=NN=C(C=C2)N3C=NC=N3)C(=O)N(C)C
• Molecular Formula: C14H14N8O2S
• Molecular Weight: 358.38 g/mol

Description

2-(6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamido)-N,N,4-trimethylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H14N8O2S and its molecular weight is 358.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds with Antiviral and Antimicrobial Activities

Researchers have explored the synthesis of new chemical entities displaying significant biological activities. For instance, a study detailed the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, showcasing remarkable anti-avian influenza virus activity. These compounds demonstrated substantial antiviral activities against the H5N1 subtype, indicating their potential as antiviral agents (Hebishy et al., 2020). Similarly, the creation of enaminones used as building blocks for substituted pyrazoles revealed compounds with notable antitumor and antimicrobial activities, highlighting the versatility of these chemical frameworks in drug discovery (Riyadh, 2011).

Development of Dyes with Biological Activities

In another domain, novel arylazothiazole disperse dyes containing selenium were synthesized for dyeing polyester fibers. These compounds not only served as efficient dyes but also exhibited antioxidant, antitumor, and antimicrobial activities. This dual functionality underscores the potential of such chemical compounds in developing bioactive materials with industrial applications (Khalifa et al., 2015).

Drug Discovery and Molecular Docking Studies

Further research into pyrazole analogues, including the synthesis of compounds targeting dihydrofolate reductase (DHFR), demonstrated broad-spectrum antimicrobial activity and potent DHFR inhibition. This work provides a foundation for developing new antimicrobial agents and cancer therapeutics, showcasing the compound's relevance in medicinal chemistry (Othman et al., 2020).

Development of Cardiovascular Agents

Compounds fused to 1,2,4-triazolo[1,5-a]pyrimidines have been synthesized, displaying significant coronary vasodilating and antihypertensive activities. This research highlights the potential of such compounds in the treatment of cardiovascular diseases, illustrating the chemical's applicability in therapeutic development (Sato et al., 1980).

Antimicrobial Evaluations

The oxidative cyclization of certain compounds has led to the synthesis of new 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines, which were evaluated for their antimicrobial activity. This work underscores the importance of innovative synthetic routes in discovering new antimicrobial agents (Prakash et al., 2011).

Mechanism of Action

Thiazoles

are a class of organic compounds that contain a five-membered aromatic ring with one sulfur atom and one nitrogen atom . They are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) .

Triazoles

are a class of organic compounds that contain a five-membered aromatic ring with three nitrogen atoms . They possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .